Cas no 1207002-81-0 (3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea)

• Product Name: 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea
• CAS No: 1207002-81-0
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 6517756
• Update Time: 2025-07-09

3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea
• 1-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-3-phenylurea

• Inchi： 1S/C16H22N4O/c1-19(2)15(14-10-7-11-20(14)3)12-17-16(21)18-13-8-5-4-6-9-13/h4-11,15H,12H2,1-3H3,(H2,17,18,21)
• InChI Key： OPAVEEXVUKHSEI-UHFFFAOYSA-N
• SMILES： N(CC(N(C)C)C1=CC=CN1C)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea

Introduction to 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea (CAS No: 1207002-81-0)

3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1207002-81-0, represents a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. The structural features of this molecule, particularly its dimethylamino and phenylurea moieties, contribute to its unique chemical and pharmacological properties. The presence of a 1-methyl-1H-pyrrol-2-yl substituent further enhances its complexity and suggests possible interactions with biological targets.

The synthesis and characterization of 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea have been the focus of several studies aimed at understanding its mechanism of action and therapeutic potential. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with various biological receptors. These studies have highlighted the compound's potential as a scaffold for drug development, particularly in the treatment of neurological disorders and inflammatory conditions.

In the realm of medicinal chemistry, the dimethylamino group is well-known for its ability to enhance solubility and bioavailability, while the phenylurea moiety is often associated with pharmacological activity. The combination of these features in 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea suggests that it may possess multiple modes of action, which could be advantageous in therapeutic applications. Furthermore, the 1-methyl-1H-pyrrol-2-yl substituent adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.

Recent experimental studies have demonstrated that derivatives of this class of compounds exhibit promising effects on enzymes and receptors involved in disease pathways. For instance, modifications to the urea moiety have been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and neurology. The structural diversity inherent in 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phenylurea allows for extensive chemical modification, enabling the development of novel analogs with enhanced efficacy and reduced toxicity.

The pharmaceutical industry has shown particular interest in compounds that can cross the blood-brain barrier (BBB), as many neurological disorders are difficult to treat due to this barrier's protective function. The structural features of 3-2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-phénylurea, including its lipophilicity and polarizability, make it a candidate for BBB penetration. This property is crucial for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other central nervous system (CNS) disorders.

Moreover, the compound's stability under various physiological conditions is an important consideration for its potential therapeutic use. Studies have investigated its degradation pathways and interactions with metabolic enzymes, providing insights into its potential half-life and bioavailability. These findings are essential for optimizing drug delivery systems and ensuring that the compound remains active within the target tissues for an extended period.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been employed to predict the biological activity of 3-phénylurea derivatives, including those containing the dimethylamino group. These computational tools have accelerated the identification of lead compounds and reduced the time required for experimental validation. By integrating experimental data with computational predictions, researchers can more efficiently explore the chemical space surrounding this molecule.

Preclinical studies have begun to unravel the pharmacological profile of 3-phénylurea derivatives, providing evidence for their therapeutic potential. In particular, derivatives with modifications to the pyrrole ring have shown significant promise in models of inflammation and pain management. The ability to fine-tune these compounds through structural optimization has opened new avenues for treating chronic inflammatory diseases without systemic side effects.

The future direction of research on 3-phénylurea compounds, including those with a CAS number like 1207002_81_0_, will likely focus on understanding their mechanisms at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to determine how these molecules interact with their biological targets at an atomic resolution. This detailed understanding will be crucial for designing next-generation drugs that are more effective and selective.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications. Companies specializing in biopharmaceuticals are actively seeking novel compounds like 3-phénylurea derivatives to expand their pipelines for treating neurological disorders, cancer, and other diseases. The versatility of this chemical scaffold makes it an attractive candidate for further development by pharmaceutical researchers worldwide.

In conclusion,3-phénylurea derivatives, exemplified by compounds such as 120700_81_0_, represent a promising area of research in medicinal chemistry. Their unique structural features—such as the presence of a dimethylamino group, a phenylurea moiety,and a 1-methyloxy-substituted pyrrole ring—offer multiple opportunities for therapeutic intervention across various disease areas, particularly neurological disorders where traditional treatments often fall short. As research continues to uncover new insights into their pharmacological properties,these compounds hold significant potential as future therapeutics, contributing to advancements in patient care through innovative drug design strategies.